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Compound of Interest

Compound Name: Mepivacaine Hydrochloride

Cat. No.: B001218

Mepivacaine Hydrochloride: A Technical
Overview

Mepivacaine hydrochloride is a local anesthetic of the amide type, widely utilized in dental
and medical procedures for inducing localized numbness. This technical guide provides an in-
depth look at its core physicochemical properties.

Physicochemical Properties

Mepivacaine hydrochloride is the hydrochloride salt form of mepivacaine.[1] This salt form
enhances its stability and solubility in water, making it suitable for injectable formulations.[1] It
presents as a white crystalline powder.[1]

Below is a summary of the key molecular data for mepivacaine hydrochloride.
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Property Value Source
Molecular Formula C15H23CIN20 [2][3]
Molecular Weight 282.81 g/mol 2113141151611 7]

N-(2,6-dimethylphenyl)-1-
IUPAC Name methylpiperidine-2- [2][3]
carboxamide;hydrochloride

CAS Number 1722-62-9 [2][5]

Logical Relationship of Components

The molecular formula C1sH23CIN20 represents the complete salt, which is formed from the
parent compound, mepivacaine, and hydrochloric acid.[2] The relationship can be visualized as
follows:
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Caption: Formation of Mepivacaine Hydrochloride from its constituent components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://cymitquimica.com/cas/1722-62-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Mepivacaine-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/Mepivacaine-Hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/mepivacaine-hydrochloride
https://www.pharmacompass.com/chemistry-chemical-name/mepivacaine-hydrochloride
https://p.globalsources.com/IMAGES/PDT/SPEC/068/K1197781068.pdf
https://www.sigmaaldrich.com/US/en/product/sigma/sml1444
https://www.chemodex.com/products/mepivacaine-hydrochloride/
https://www.chemodex.com/products/mepivacaine-hydrochloride/
https://www.selleckchem.com/products/mepivacaine-hydrochloride.html
https://www.benchchem.com/product/b001218#mepivacaine-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b001218#mepivacaine-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b001218#mepivacaine-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/product/b001218#mepivacaine-hydrochloride-molecular-formula-and-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b001218?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b001218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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